4-(Diethoxymethyl)morpholine
Description
4-(Diethoxymethyl)morpholine is a morpholine derivative featuring a diethoxymethyl (-CH(OCH₂CH₃)₂) substituent at the 4-position of the morpholine ring. Morpholine derivatives are widely used in medicinal chemistry, agrochemicals, and materials science due to their versatility as building blocks.
Properties
CAS No. |
35534-35-1 |
|---|---|
Molecular Formula |
C9H19NO3 |
Molecular Weight |
189.25 g/mol |
IUPAC Name |
4-(diethoxymethyl)morpholine |
InChI |
InChI=1S/C9H19NO3/c1-3-12-9(13-4-2)10-5-7-11-8-6-10/h9H,3-8H2,1-2H3 |
InChI Key |
SCNPZYFBDOEUPZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(N1CCOCC1)OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
Substituent Effects
- 4-(4-Nitrobenzyl)morpholine (): The nitrobenzyl group increases electron-withdrawing effects, reducing basicity compared to 4-(diethoxymethyl)morpholine. The nitro group also enhances crystallinity via intermolecular interactions (e.g., C–H···O bonds), whereas the diethoxymethyl group may disrupt crystal packing due to its flexible ethoxy chains .
- 4-(Pyridin-4-yl)morpholine (): The pyridine ring enhances π-π stacking capability and hydrogen-bond acceptor capacity, unlike the diethoxymethyl group, which primarily contributes to lipophilicity .
Solubility and Lipophilicity
- Benzylmorpholine analogs (e.g., 4-(2-chlorobenzyl)morpholine) exhibit moderate aqueous solubility (~180 μM) due to balanced hydrophobicity from the benzyl group and polarity from the morpholine oxygen . The diethoxymethyl group likely reduces aqueous solubility further due to increased lipophilicity.
- Thiomorpholine analogs (e.g., 4-(4-nitrophenyl)thiomorpholine) show higher lipophilicity than morpholine derivatives due to sulfur’s larger atomic radius and lower electronegativity, but diethoxymethyl substitution may offer intermediate lipophilicity .
Table 1: Physicochemical Comparison of Morpholine Derivatives
| Compound | Substituent | Molecular Weight (g/mol) | Solubility (μM) | Key Properties |
|---|---|---|---|---|
| 4-(Diethoxymethyl)morpholine | -CH(OCH₂CH₃)₂ | ~217.25* | Not reported | High lipophilicity, flexible chains |
| 4-(4-Nitrobenzyl)morpholine | -CH₂C₆H₄NO₂ | 252.27 | Not reported | Electron-withdrawing, crystalline |
| 4-(2-Chlorobenzyl)morpholine | -CH₂C₆H₄Cl | 213.70 | 180 | Moderate solubility, bioactive |
| 4-(Pyridin-4-yl)morpholine | -C₅H₄N | 164.21 | Not reported | π-π stacking, hydrogen bonding |
*Calculated based on molecular formula C₉H₁₉NO₃.
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